molecular formula C11H10BrF3 B8431592 1-(2-Bromomethyl-cyclopropyl)-3-trifluoromethyl-benzene

1-(2-Bromomethyl-cyclopropyl)-3-trifluoromethyl-benzene

Cat. No. B8431592
M. Wt: 279.10 g/mol
InChI Key: LGZGQHIXXQJQEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Bromomethyl-cyclopropyl)-3-trifluoromethyl-benzene is a useful research compound. Its molecular formula is C11H10BrF3 and its molecular weight is 279.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2-Bromomethyl-cyclopropyl)-3-trifluoromethyl-benzene suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-Bromomethyl-cyclopropyl)-3-trifluoromethyl-benzene including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(2-Bromomethyl-cyclopropyl)-3-trifluoromethyl-benzene

Molecular Formula

C11H10BrF3

Molecular Weight

279.10 g/mol

IUPAC Name

1-[2-(bromomethyl)cyclopropyl]-3-(trifluoromethyl)benzene

InChI

InChI=1S/C11H10BrF3/c12-6-8-5-10(8)7-2-1-3-9(4-7)11(13,14)15/h1-4,8,10H,5-6H2

InChI Key

LGZGQHIXXQJQEU-UHFFFAOYSA-N

Canonical SMILES

C1C(C1C2=CC(=CC=C2)C(F)(F)F)CBr

Origin of Product

United States

Synthesis routes and methods

Procedure details

[2-(3-Trifluoromethyl-phenyl)-cyclopropyl]-methanol obtained in step 1 (0.250 g, 1.15 mmol) was taken in diethyl ether (4 ml) and cooled to 0° C. Tribromo phosphine (0.06 ml, 0.64 mmol) in diethyl ether (4 ml) was added slowly at 0° C. and stirred at 15-20° C. for 2 hrs. Reaction mixture was quenched with saturated NaHCO3 solution (20 ml) and extracted with diethyl ether. Organic layer was washed with saturated brine solution, dried over Na2SO4, and evaporated under vacuum to get 1-(2-bromomethyl-cyclopropyl)-3-trifluoromethyl-benzene (0.26 g, 80%) as a sticky mass.
Quantity
0.25 g
Type
reactant
Reaction Step One
Quantity
0.06 mL
Type
reactant
Reaction Step Two
Quantity
4 mL
Type
solvent
Reaction Step Two
Quantity
4 mL
Type
solvent
Reaction Step Three

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